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Compound Name: NTPO

Cat. No.: B017564 Get Quote

Nitrilotris(methylenephosphonic acid): A
Comprehensive Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Nitrilotris(methylenephosphonic acid), commonly referred to as NTMP or ATMP

(Aminotris(methylenephosphonic acid)), is a versatile and powerful chelating agent belonging

to the phosphonate family.[1][2] Its exceptional ability to form stable complexes with a wide

range of metal ions makes it an invaluable compound in various industrial and scientific

applications, from water treatment to the synthesis of complex chemical structures.[3] This

technical guide provides a detailed overview of the chemical structure, physicochemical

properties, synthesis, and analytical methodologies related to NTMP.

Chemical Structure and Nomenclature
NTMP is an organophosphorus compound characterized by a central nitrogen atom bonded to

three methylenephosphonic acid groups.[4] This structure is key to its potent chelating

properties.

IUPAC Name: [Nitrilotris(methylene)]tris(phosphonic acid)[1]

CAS Number: 6419-19-8[1]

Molecular Formula: C₃H₁₂NO₉P₃[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b017564?utm_src=pdf-interest
https://en.wikipedia.org/wiki/ATMP
https://cymitquimica.com/cas/6419-19-8/
https://www.researchgate.net/publication/11538515_Determination_of_phosphonic_acid_breakdown_products_by_high-performance_liquid_chromatography_after_derivatization
https://hmdb.ca/metabolites/HMDB0029807
https://en.wikipedia.org/wiki/ATMP
https://en.wikipedia.org/wiki/ATMP
https://www.echemi.com/products/pd20150901129-amino-trimethylene-phosphonic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 299.05 g/mol

Synonyms: ATMP, Aminotris(methylenephosphonic acid), Tris(phosphonomethyl)amine,

Nitrilotrimethylphosphonic acid[1][2]

Molecular Structure:

Physicochemical and Chemical Properties
NTMP is typically a colorless solid in its pure form and is also commercially available as an

aqueous solution.[1][5] Its key properties are summarized in the table below.

Property Value Reference(s)

Appearance
Colorless solid; also available

as a liquid solution.
[1][5]

Melting Point ~215 °C (with decomposition)

Solubility Soluble in water [6]

Density
1.28 g/cm³ (50% aqueous

solution)
[5]

Acidity and Chelation Properties
The acidic nature of the phosphonic acid groups and the presence of the central nitrogen atom

confer NTMP its characteristic polyprotic and strong chelating capabilities.

Acid Dissociation Constants (pKa)
NTMP is a hexaprotic acid (H₆L), meaning it can donate up to six protons in an aqueous

solution. The dissociation of these protons occurs in a stepwise manner, and the corresponding

pKa values are crucial for understanding its behavior at different pH levels.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/ATMP
https://cymitquimica.com/cas/6419-19-8/
https://en.wikipedia.org/wiki/ATMP
https://www.echemi.com/products/pd20150901129-amino-trimethylene-phosphonic-acid.html
https://en.wikipedia.org/wiki/ATMP
https://www.echemi.com/products/pd20150901129-amino-trimethylene-phosphonic-acid.html
https://www.researchgate.net/publication/256730536_Nitrilotrismethylenephosphonates_in_aqueous_solution_and_solid_state_-_Dilatometric_potentiometric_and_NMR_investigations
https://www.echemi.com/products/pd20150901129-amino-trimethylene-phosphonic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissociation Equilibrium pKa Value Reference(s)

H₆L ⇌ H₅L⁻ + H⁺ < 2 [6]

H₅L⁻ ⇌ H₄L²⁻ + H⁺ < 2 [6]

H₄L²⁻ ⇌ H₃L³⁻ + H⁺ 4.6 [6]

H₃L³⁻ ⇌ H₂L⁴⁻ + H⁺ 5.9 [6]

H₂L⁴⁻ ⇌ HL⁵⁻ + H⁺ 7.47 [6]

HL⁵⁻ ⇌ L⁶⁻ + H⁺ 14.1 [6]

Metal Chelation and Stability Constants
NTMP is a powerful chelating agent that forms stable complexes with a variety of di- and

trivalent metal ions. This property is fundamental to its application as a scale and corrosion

inhibitor. The stability of these metal-NTMP complexes is quantified by their stability constants

(log K).

Metal Ion log K (ML) Reference(s)

Ca²⁺ 6.5 [7]

Mg²⁺ 7.2 [7]

Cu²⁺ 17.4 [7]

Zn²⁺ 15.7 [7]

Ni²⁺ 14.3 [7]

Fe³⁺ > 20 [7]

The chelation mechanism involves the coordination of the metal ion with the oxygen atoms of

the phosphonate groups and the nitrogen atom, forming multiple stable five-membered rings.
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Chelation of a Metal Ion by NTMP
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Chelation of a Metal Ion by NTMP

Synthesis of Nitrilotris(methylenephosphonic acid)
The primary industrial synthesis of NTMP is a variation of the Mannich reaction, which involves

the reaction of ammonia, formaldehyde, and a source of phosphorous acid.[1][5]

Experimental Protocol: Synthesis via Phosphorus
Trichloride
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A common and economically viable method for the synthesis of NTMP involves the use of

phosphorus trichloride as the phosphorus source.[8]

Materials:

Ammonia or an ammonium salt (e.g., ammonium chloride)

Formaldehyde (formalin solution)

Phosphorus trichloride (PCl₃)

Water

Procedure:

An aqueous solution of ammonia or an ammonium salt and formaldehyde is prepared in a

reaction vessel. The molar ratio of ammonia to formaldehyde to phosphorus trichloride

should be approximately 1:3:3.[8]

The mixture is heated to a temperature between 70 and 200 °C.[8]

Phosphorus trichloride is gradually added to the reaction mixture. The PCl₃ hydrolyzes in situ

to form phosphorous acid, which then reacts with the ammonia and formaldehyde.

Throughout the reaction, the pH of the mixture is maintained at or below 4.[8]

After the reaction is complete, the mixture is cooled, which causes the NTMP to precipitate

out of the solution.

The precipitated NTMP is then isolated by filtration, washed, and dried.
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Synthesis Workflow of NTMP
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Synthesis Workflow of NTMP
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Analytical Methodologies
The analysis of NTMP and its related compounds in various matrices is essential for quality

control and environmental monitoring. Several analytical techniques can be employed for this

purpose.

Potentiometric Titration: This is a classic method used to determine the pKa values of NTMP

and to study its complex formation with metal ions.[6] The procedure involves titrating a

solution of NTMP with a strong base (e.g., NaOH) while monitoring the pH.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is a particularly powerful tool

for studying the dissociation and complexation equilibria of NTMP.[6] It provides information

on the different phosphonate species present in a solution.

High-Performance Liquid Chromatography (HPLC): HPLC methods can be developed for the

separation and quantification of NTMP and its degradation products. Derivatization is often

necessary to enhance detection by UV-Vis or fluorescence detectors.

Inductively Coupled Plasma (ICP) Spectroscopy: ICP techniques, such as ICP-MS or ICP-

AES, are used to determine the concentration of metal ions in solutions, which is crucial for

studying the stoichiometry and stability of metal-NTMP complexes.

Conclusion
Nitrilotris(methylenephosphonic acid) is a compound of significant industrial and scientific

importance due to its exceptional chelating ability. A thorough understanding of its chemical

structure, physicochemical properties, and reaction chemistry is essential for its effective

application and for the development of new technologies based on its unique characteristics.

The information provided in this guide serves as a comprehensive resource for professionals

working with or researching this versatile phosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/256730536_Nitrilotrismethylenephosphonates_in_aqueous_solution_and_solid_state_-_Dilatometric_potentiometric_and_NMR_investigations
https://www.researchgate.net/publication/256730536_Nitrilotrismethylenephosphonates_in_aqueous_solution_and_solid_state_-_Dilatometric_potentiometric_and_NMR_investigations
https://www.benchchem.com/product/b017564?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ATMP - Wikipedia [en.wikipedia.org]

2. CAS 6419-19-8: Aminotri(methylenephosphonic acid) [cymitquimica.com]

3. researchgate.net [researchgate.net]

4. Human Metabolome Database: Showing metabocard for
[Nitrilotris(methylene)]trisphosphonic acid (HMDB0029807) [hmdb.ca]

5. echemi.com [echemi.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. US3476799A - Process for the manufacture of nitrilo-tris-methylene phosphonic acid -
Google Patents [patents.google.com]

To cite this document: BenchChem. [chemical structure and properties of
Nitrilotris(methylenephosphonic acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017564#chemical-structure-and-properties-of-
nitrilotris-methylenephosphonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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